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Compound of Interest

Compound Name: 2-Fluoro-4-vinylpyridine
CAS No.: 552331-57-4
Cat. No.: B1322555
Get Quote
. J

CAS Number: 552331-57-4 Molecular Formula: CzHsFN Physical State: Colorless to light
yellow oil Primary Hazard Class: Michael Acceptor / Lachrymator / Polymerization Hazard

Introduction: The "Warhead" Profile

2-Fluoro-4-vinylpyridine is not merely a solvent or passive reagent; it is a reactive
electrophile. In drug development, it serves as a fragment for "covalent warheads"—structures
designed to form irreversible bonds with specific protein residues (typically cysteine).

Its reactivity is driven by the synergistic electron-withdrawing effects of the pyridine nitrogen
and the C2-fluorine atom. This makes the vinyl group at the C4 position highly susceptible to
nucleophilic attack, significantly more so than in non-fluorinated analogs like 4-vinylpyridine.

Hazard Mechanism & Toxicology

Unlike simple flammables, the danger of this compound lies in its specific chemical mechanism:
Michael Addition.

The Mechanism of Toxicity
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Upon contact with biological tissue (skin, eyes, lungs), the electron-deficient

-carbon of the vinyl group acts as a soft electrophile. It rapidly reacts with the sulfhydryl (-SH)
groups of cysteine residues in proteins. This covalent modification can lead to severe contact
dermatitis, sensitization, and corneal damage.
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Figure 1: The Michael Addition mechanism driving the toxicity and instability of 2-Fluoro-4-

vinylpyridine.

Storage & Stability Protocols

The high electrophilicity also makes this compound prone to autopolymerization, which can be

exothermic and explosive in sealed containers.
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Parameter Specification Scientific Rationale

Kinetic suppression of radical
Temperature -20°C (Freezer) o
polymerization rates.

Oxygen can form peroxides
Atmosphere Argon or Nitrogen with vinyl groups, initiating

radical chains.

Radical scavenger. typically
. added at 100—-1000 ppm. Must
Inhibitor 4-tert-Butylcatechol (TBC) ]
be removed before catalytic

reactions (e.g., Heck/Suzuki).

] UV light can photo-initiate
Container Amber Glass o
polymerization.

Even inhibited samples
Shelf Life < 6 Months degrade; re-test purity via H-
NMR before use.

Operational Handling & Synthesis
Pre-Synthesis Verification

Before committing this expensive reagent to a reaction, verify it has not polymerized.
¢ Visual Check: The liquid should be fluid, not viscous or "syrupy."

 NMR Check: Look for broadening of vinyl proton peaks (5.5-6.8 ppm). Sharp peaks indicate
monomeric purity.

Safe Synthesis Workflow (Example: Suzuki Coupling)

When synthesizing 2-Fluoro-4-vinylpyridine (e.g., from 2-fluoro-4-bromopyridine) or using it
as a reactant:

o Preparation: Calculate stoichiometry based on active monomer, correcting for inhibitor
content if not removed.
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« Inhibitor Removal: If the reaction is sensitive to phenols (e.g., certain catalytic cycles), pass
the neat liquid through a small plug of basic alumina immediately before use. This traps the
acidic TBC inhibitor.

o Transfer: Never pour. Use a gastight syringe or positive-displacement pipette to transfer the
liquid directly from the storage vial to the reaction vessel under inert gas.
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Figure 2: Operational workflow for transferring 2-Fluoro-4-vinylpyridine from storage to
reaction.

Emergency Response & Decontamination
Standard water washing is often insufficient for lipophilic alkylators.
e Skin Contact:

o Do not scrub. Scrubbing drives the electrophile deeper into the dermis.

o Flush with PEG-400 (Polyethylene Glycol) or ethanol first, then copious soap and water.
The organic solvent helps solubilize the lipophilic pyridine derivative.

o Seek medical attention; sensitization may appear hours later.
o Spill Cleanup:
o Do not absorb with paper towels (fire risk if polymerization triggers).

o Cover with a chemical deactivation slurry: 10% sodium thiosulfate + 5% sodium
bicarbonate. The thiosulfate acts as a "sacrificial nucleophile," reacting with the vinyl group
safely.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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